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An in-depth exploration of the applications and technical considerations of Aerosil R 202, a

hydrophobically modified fumed silica, in pharmaceutical and materials science research. This

guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of its utility, supported by quantitative data, detailed experimental

protocols, and visual workflows.

Aerosil R 202, a fumed silica surface-treated with polydimethylsiloxane, is a high-purity,

amorphous silicon dioxide with a hydrophobic surface.[1][2] This modification imparts unique

properties that make it a versatile excipient and functional additive in a wide array of research

and industrial applications, ranging from pharmaceutical formulations to advanced materials. Its

primary functions include rheology control, thickening, thixotropy, and improvement of powder

flowability.[3][4] This technical guide delves into the scientific literature to provide a detailed

review of its applications in research, with a focus on quantitative data and experimental

methodologies.

Physicochemical Properties of Aerosil R 202
Aerosil R 202 is characterized by its low tapped density and high specific surface area,

although the surface is rendered hydrophobic by the polydimethylsiloxane treatment. This

treatment reduces the number of surface silanol groups, which are responsible for the

hydrophilic nature of untreated fumed silica.[5]
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Property Typical Value Reference

Specific Surface Area (BET) 100 ± 20 m²/g [6]

Carbon Content 3.5 - 5.0 % [7]

Tapped Density Approx. 60 g/L [7]

Loss on Drying (2h at 105°C) ≤ 0.5 % [8]

pH (in 4% dispersion) 4.0 - 6.0 [7]

SiO₂ Content (based on ignited

material)
≥ 99.8 % [8]

Applications in Pharmaceutical Research
The hydrophobic nature of Aerosil R 202 and similar modified silicas, such as Aerosil R 972,

makes them particularly advantageous in pharmaceutical formulations, especially for moisture-

sensitive drugs and for improving the manufacturing process of solid dosage forms.

Enhancement of Powder Flowability
Poor powder flow is a significant challenge in the pharmaceutical industry, leading to issues in

tablet weight uniformity and content uniformity. Hydrophobic fumed silica is widely used as a

glidant to improve the flow properties of cohesive powders.

A study investigating the effect of various glidants on the flowability of cohesive pharmaceutical

powders demonstrated the effectiveness of hydrophobic fumed silica (Aerosil R972). The

flowability was characterized by the flow function coefficient (ffc), where a higher value

indicates better flow.
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Material
Glidant
Concentration
(wt%)

Flow Function
Coefficient (ffc)

Reference

Cohesive Excipient

Blend
0 < 2 (Very Cohesive) [9]

Cohesive Excipient

Blend
0.5% Aerosil R972 > 4 (Easy Flowing) [9]

Active Pharmaceutical

Ingredient (API)
0 Cohesive [10]

Active Pharmaceutical

Ingredient (API)
with Aerosil R972

Substantially

Improved Flow
[10]

Experimental Protocol: Evaluation of Powder Flowability

The following protocol is a generalized procedure based on methodologies described in the

literature for assessing powder flow enhancement.[9][10]
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Sample Preparation

Flow Property Testing

Data Analysis

Weigh API and Aerosil R 202

Blend using a Turbula mixer
(e.g., 5 minutes at 49 rpm)

Characterize flow properties using a powder rheometer or shear cell tester

Measure Flow Function (ffc), Angle of Repose, and Bulk Density

Compare the flow properties of the blend with the pure API

Determine the optimal concentration of Aerosil R 202

Click to download full resolution via product page

Caption: Experimental workflow for evaluating the effect of Aerosil R 202 on powder flowability.

Impact on Tablet Compaction and Strength
The addition of hydrophobic fumed silica can influence the mechanical properties of tablets. Its

effect on tablet tensile strength is dependent on the concentration and the deformation

characteristics of the other excipients in the formulation.
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A study on the effect of hydrophobic powders on the tensile strength of microcrystalline

cellulose (MCC) tablets found that at low mass fractions, hydrophobic additives disrupted tablet

strength more than hydrophilic ones.[11] However, another study investigating the influence of

compacted hydrophobic colloidal silicon dioxide (CSD) on tableting properties found that it

could eliminate the negative effect of magnesium stearate on interparticle bonding while

maintaining lubrication.[12]

Formulation Additive
Compaction
Load (kN)

Radial Tensile
Strength (MPa)

Reference

Avicel PH 101 None 10 ~2.5 [12]

Avicel PH 101

0.5%

Hydrophobic

CSD

10 ~2.3 [12]

Starch 1500 None 10 ~1.8 [12]

Starch 1500

0.5%

Hydrophobic

CSD

10 ~1.9 [12]

Experimental Protocol: Tablet Compaction and Tensile Strength Analysis

This protocol outlines a typical procedure for preparing and testing tablets to evaluate the effect

of Aerosil R 202.[11][12]
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Tablet Preparation

Tablet Characterization

Data Analysis

Prepare binary mixtures of excipient and Aerosil R 202 (e.g., 0.5% w/w)

Compress the powder mixture using an instrumented single-punch tablet press

Measure tablet weight, dimensions, and hardness

Determine the radial tensile strength

Plot tensile strength as a function of compaction load

Compare the profiles of tablets with and without Aerosil R 202

Click to download full resolution via product page

Caption: Workflow for investigating the impact of Aerosil R 202 on tablet compaction and

strength.

Application in Solid Dispersions for Enhanced Drug
Delivery

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1165704?utm_src=pdf-body-img
https://www.benchchem.com/product/b1165704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid dispersion technology is a common strategy to improve the dissolution rate and

bioavailability of poorly water-soluble drugs. Hydrophobic fumed silica can act as a carrier in

these formulations.

In a study preparing solid dispersion particles of tolbutamide, a poorly water-soluble drug, with

hydrophobic fumed silica (Aerosil R972), the release rate of the drug was significantly modified.

[13] While hydrophilic silica improved dissolution, the hydrophobic silica resulted in a much

slower release rate, suggesting its potential for controlled or sustained-release formulations.

[13]

Experimental Protocol: Preparation and Characterization of Solid Dispersions

The following is a generalized protocol for preparing and evaluating solid dispersions using

Aerosil R 202 based on the spray-drying method.[13]

Solid Dispersion Preparation

Characterization Dissolution Testing

Dissolve the drug in a suitable solvent

Disperse Aerosil R 202 in the drug solution

Spray-dry the dispersion to obtain solid particles

Analyze the physical state of the drug (e.g., using DSC and XRD) Examine the morphology of the particles (e.g., using SEM) Perform in vitro dissolution studies (e.g., USP paddle method)

Analyze drug concentration over time using UV-Vis spectroscopy or HPLC
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Click to download full resolution via product page

Caption: General workflow for the preparation and evaluation of solid dispersions with Aerosil
R 202.

Rheological Control in Liquid and Semi-Solid
Formulations
Aerosil R 202 is highly effective in modifying the rheology of non-aqueous liquids and semi-

solids. Its hydrophobic surface allows for efficient dispersion and the formation of a three-

dimensional network through particle-particle interactions, leading to a significant increase in

viscosity and thixotropic behavior.[14]

Numerous studies have investigated the rheological properties of suspensions containing

hydrophobic fumed silica in polydimethylsiloxane (PDMS), a silicon-based polymer.[1][15] The

results demonstrate that the viscosity and the viscoelastic properties (storage modulus G' and

loss modulus G'') are highly dependent on the silica concentration.[16]

PDMS
Suspension

Silica
Concentration
(wt%)

Storage
Modulus (G')
at low
frequency

Loss Modulus
(G'') at low
frequency

Reference

PDMS

14%

Hydrophobic

Fumed Silica

(TS-720)

G' > G'' (Gel-like) G' > G'' (Gel-like) [16]

PDMS

18%

Hydrophobic

Fumed Silica

(TS-720)

Significantly

higher G'

Significantly

higher G''
[16]

Experimental Protocol: Rheological Characterization

This protocol provides a general method for preparing and analyzing the rheological properties

of a formulation containing Aerosil R 202.[15][16]
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Sample Preparation

Rheological Measurement

Data Analysis

Disperse Aerosil R 202 in the liquid vehicle using a high-shear mixer

Allow the sample to rest to enable network formation

Use a rotational rheometer with a suitable geometry (e.g., parallel plate)

Perform steady shear tests to measure viscosity as a function of shear rate Perform oscillatory tests to determine the viscoelastic properties (G' and G'')

Analyze the flow behavior (e.g., shear-thinning, thixotropy) Evaluate the gel strength and stability from the viscoelastic data

Click to download full resolution via product page

Caption: Workflow for the rheological characterization of formulations containing Aerosil R
202.

Conclusion
Aerosil R 202 and similar hydrophobically modified fumed silicas are invaluable tools in

research, particularly in the fields of pharmaceuticals and materials science. Their ability to

precisely control rheology, enhance powder flow, and act as a carrier in drug delivery systems

provides researchers with a versatile material to address various formulation and processing

challenges. The provided data and experimental protocols, derived from the scientific literature,

offer a solid foundation for scientists and engineers to effectively utilize Aerosil R 202 in their
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research endeavors. As with any material, the optimal performance is highly dependent on the

specific system and application, necessitating empirical evaluation to achieve the desired

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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